Cas no 67019-04-9 (2-BUTYL-2ETHYL-1,3-PROPANEDIOL DIACRYLATE)

• Product Name: 2-BUTYL-2ETHYL-1,3-PROPANEDIOL DIACRYLATE
• CAS No: 67019-04-9
• MF: C₁₅H₂₈O₆
• MW: 304.379225730896
• CID: 965186
• PubChem ID: 53446968
• Update Time: 2025-04-19

2-BUTYL-2ETHYL-1,3-PROPANEDIOL DIACRYLATE Chemical and Physical Properties

Names and Identifiers

• 2-BUTYL-2ETHYL-1,3-PROPANEDIOL DIACRYLATE
• 2-butyl-2-ethylpropane-1,3-diol,prop-2-enoic acid
• headingKU-C 9A
• 2-butyl-2-ethylpropane-1,3-diol;prop-2-enoic acid
• 67019-04-9
• DTXSID70703374
• Prop-2-enoic acid--2-butyl-2-ethylpropane-1,3-diol (2/1)
• KDIJSMOUTFKXMD-UHFFFAOYSA-N

• Inchi： 1S/C9H20O2.2C3H4O2/c1-3-5-6-9(4-2,7-10)8-11;2*1-2-3(4)5/h10-11H,3-8H2,1-2H3;2*2H,1H2,(H,4,5)
• InChI Key： KDIJSMOUTFKXMD-UHFFFAOYSA-N
• SMILES： OCC(CO)(CC)CCCC.OC(C=C)=O.OC(C=C)=O

Computed Properties

• Exact Mass: 268.16700
• Monoisotopic Mass: 304.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 144
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 52.60000
• LogP: 3.03140